Cas no 1805594-95-9 (5-Bromo-2-hydroxyisonicotinonitrile)
5-Bromo-2-hydroxyisonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- Brc1c[nH]c(=O)cc1C#N
- 5-Bromo-2-hydroxyisonicotinonitrile
- 5-Bromo-2-oxo-1,2-dihydropyridine-4-carbonitrile
-
- Inchi: 1S/C6H3BrN2O/c7-5-3-9-6(10)1-4(5)2-8/h1,3H,(H,9,10)
- InChI Key: HZNDQBLLPFDIME-UHFFFAOYSA-N
- SMILES: BrC1=CNC(C=C1C#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 281
- XLogP3: 0.1
- Topological Polar Surface Area: 52.9
5-Bromo-2-hydroxyisonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013641-250mg |
5-Bromo-2-hydroxyisonicotinonitrile |
1805594-95-9 | 95% | 250mg |
$950.60 | 2022-04-01 | |
| Alichem | A029013641-1g |
5-Bromo-2-hydroxyisonicotinonitrile |
1805594-95-9 | 95% | 1g |
$2,808.15 | 2022-04-01 | |
| Ambeed | A1373903-1g |
5-Bromo-2-oxo-1,2-dihydropyridine-4-carbonitrile |
1805594-95-9 | 95% | 1g |
$1108.0 | 2024-08-03 |
5-Bromo-2-hydroxyisonicotinonitrile Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 5-Bromo-2-hydroxyisonicotinonitrile
Introduction to 5-Bromo-2-hydroxyisonicotinonitrile (CAS No. 1805594-95-9)
5-Bromo-2-hydroxyisonicotinonitrile, identified by the chemical compound code CAS No. 1805594-95-9, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the class of heterocyclic aromatic nitriles, characterized by its structural framework that integrates bromine and hydroxyl functional groups into an isonicotinonitrile scaffold. The strategic positioning of these substituents imparts unique reactivity, making it a valuable building block for the development of novel bioactive molecules.
The synthesis of 5-Bromo-2-hydroxyisonicotinonitrile typically involves multi-step organic transformations, often starting from readily available precursors such as nicotinic acid derivatives. The introduction of the bromine atom at the 5-position and the hydroxyl group at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve this transformation efficiently.
In recent years, 5-Bromo-2-hydroxyisonicotinonitrile has garnered attention in medicinal chemistry due to its potential as a precursor for pharmacophores targeting various diseases. Its structural motif is closely related to well-known drug scaffolds, such as those found in antiviral and anticancer agents. The presence of both electrophilic and nucleophilic sites allows for diverse functionalization, enabling chemists to tailor molecular properties for specific biological activities.
One of the most compelling applications of 5-Bromo-2-hydroxyisonicotinonitrile is in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of Janus kinases (JAKs), which play a crucial role in immune responses. The bromine substituent facilitates further derivatization via Suzuki-Miyaura coupling, allowing for the introduction of aryl groups that enhance binding affinity to protein targets.
Moreover, the hydroxyl group in 5-Bromo-2-hydroxyisonicotinonitrile serves as a versatile handle for forming hydrogen bonds or participating in salt formation, improving solubility and bioavailability of drug candidates. This feature has been exploited in the development of kinase inhibitors where optimal solubility is critical for oral administration and systemic distribution.
Recent advances in computational chemistry have further highlighted the potential of 5-Bromo-2-hydroxyisonicotinonitrile as a scaffold for drug discovery. Molecular docking simulations have identified its derivatives as promising candidates for inhibiting protein-protein interactions associated with Alzheimer's disease pathology. The ability to computationally predict binding modes and optimize lead compounds has accelerated the process of translating chemical intermediates like this one into viable therapeutic agents.
The agrochemical sector has also explored 5-Bromo-2-hydroxyisonicotinonitrile as a precursor for novel pesticides. Its structural features contribute to herbicidal and fungicidal activity by disrupting essential enzymatic pathways in weeds and fungi. By modifying its core structure, researchers have synthesized analogs that exhibit improved selectivity and reduced environmental impact compared to traditional agrochemicals.
In conclusion, 5-Bromo-2-hydroxyisonicotinonitrile (CAS No. 1805594-95-9) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse synthetic modifications, making it an indispensable tool for medicinal chemists seeking to develop innovative treatments for human diseases. As research continues to uncover new biological targets and synthetic strategies, the importance of this compound is expected to grow further, solidifying its role in modern chemical biology.
1805594-95-9 (5-Bromo-2-hydroxyisonicotinonitrile) Related Products
- 1369325-65-4(5-bromo-4-ethylpyridin-2-ol)
- 1227516-33-7(5-Bromo-2-hydroxypyridine-4-acetonitrile)
- 1227562-37-9(5-Bromo-2-hydroxyisonicotinaldehyde)
- 164513-38-6(5-bromo-4-methylpyridin-2-ol)
- 1142188-70-2(5-bromo-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)
- 1227574-89-1(5-Bromo-4-bromomethyl-2-hydroxypyridine)
- 1142188-69-9(5-Bromo-3-cyano-4-methyl-2(1H)-pyridinone)
- 889865-55-8(5-bromo-1,4-dimethyl-pyridin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)